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Compound of Interest

Compound Name: 10-Deacetylpaclitaxel 7-Xyloside

Cat. No.: B15608528 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage

of a dimethyl sulfoxide (DMSO) stock solution of 10-Deacetylpaclitaxel 7-Xyloside for in vitro

research applications.

Introduction
10-Deacetylpaclitaxel 7-Xyloside is a derivative of Paclitaxel, a potent microtubule-stabilizing

agent used in cancer research.[1] Accurate and consistent preparation of stock solutions is

critical for obtaining reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common

solvent for this compound due to its high solubilizing capacity. This protocol outlines the

necessary steps to prepare a concentrated stock solution, ensuring stability and purity.

Physicochemical Properties and Safety Data
Proper handling and storage are essential. The following table summarizes key quantitative

data and handling precautions for 10-Deacetylpaclitaxel 7-Xyloside.
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Parameter Value Reference

CAS Number 90332-63-1 [2]

Molecular Formula C₅₀H₅₇NO₁₇ [2]

Molecular Weight 943.98 g/mol [2][3][4]

Appearance
White to off-white solid,

powder, or crystal
[5][3][4]

Solubility in DMSO
33.33 mg/mL to 100 mg/mL

(assistance may be required)
[1]

Storage (Solid)
-20°C, hygroscopic, under inert

atmosphere
[3][4]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 6 months. Protect

from light.

[1]

Safety Precautions

May cause skin, eye, and

respiratory irritation.[6] Handle

with appropriate personal

protective equipment (PPE),

including gloves, lab coat, and

safety glasses in a well-

ventilated area.[6] Avoid dust

formation.[6]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of 10-Deacetylpaclitaxel
7-Xyloside in DMSO.

3.1. Materials and Equipment

10-Deacetylpaclitaxel 7-Xyloside (solid)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): safety glasses, nitrile gloves, lab coat

3.2. Calculation of Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 943.98 g/mol / 1000

Mass (mg) = 9.44 mg

3.3. Step-by-Step Procedure

Preparation: Don appropriate PPE. Allow the vial of 10-Deacetylpaclitaxel 7-Xyloside to

equilibrate to room temperature before opening to prevent condensation, as the compound is

hygroscopic.[5][3][4]

Weighing: Carefully weigh out the calculated amount (e.g., 9.44 mg) of the compound using

an analytical balance and place it into a sterile vial.

Solvent Addition: Using a calibrated micropipette, add the desired volume (e.g., 1 mL) of

anhydrous DMSO to the vial containing the compound. It is crucial to use newly opened,

high-purity DMSO, as absorbed moisture can significantly reduce the solubility of the

product.[1][7]
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Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Assisted Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the vial

in a water bath for 5-10 minutes or warm it gently.[1][5][4] Visually inspect the solution

against a light source to ensure no solid particulates remain. The solution should be clear.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, light-protected tubes. This practice prevents degradation from repeated freeze-thaw

cycles.[1]

Labeling and Storage: Clearly label all aliquots with the compound name, concentration,

date, and solvent. Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[1]

Visualized Workflow
The following diagram illustrates the logical workflow for preparing the 10-Deacetylpaclitaxel
7-Xyloside stock solution.
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Start: Equilibrate Compound

Step 1: Weigh Compound

Step 2: Add Anhydrous DMSO

Step 3: Dissolve (Vortex)

Is Solution Clear?

Step 4: Sonicate / Warm Gently

No

Step 5: Aliquot into Vials

Yes

Step 6: Store at -20°C / -80°C

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing 10-Deacetylpaclitaxel 7-Xyloside stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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